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Compound Name: 2,3-Diiodothiophene

Cat. No.: B101709

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Diiodothiophene is a halogenated heterocyclic compound of interest in organic synthesis
and potentially in the development of novel therapeutics. Its specific substitution pattern offers
unique reactivity for the creation of complex molecules. Thiophene derivatives, in general, are
significant pharmacophores and are present in numerous approved drugs, exhibiting a wide
range of biological activities including anti-inflammatory, antimicrobial, and anticancer
properties. This technical guide provides a comprehensive overview of the commercial
availability, synthesis, and key technical data for 2,3-diiodothiophene, catering to the needs of
researchers in academia and the pharmaceutical industry.

Commercial Availability and Suppliers

2,3-Diiodothiophene (CAS No. 19259-05-3) is a specialized chemical and is not as readily
available as its 2,5-diiodo isomer. Based on current information, the following supplier has been
identified:

Alfa Chemistry A potential supplier of 2,3-diiodothiophene. For researchers interested in
acquiring this compound, it is recommended to directly contact Alfa Chemistry for information
on purity, available quantities, and pricing.
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It is important to note that major chemical suppliers such as Sigma-Aldrich and Thermo Fisher
Scientific primarily list the 2,5-diiodothiophene isomer in their catalogs. Researchers should
verify the CAS number (19259-05-3) when sourcing 2,3-diiodothiophene to ensure they are
obtaining the correct isomer.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 2,3-diiodothiophene is
presented below.

Table 1: Physicochemical Properties of 2,3-Diiodothiophene

Property Value

CAS Number 19259-05-3
Molecular Formula CaH2l2S
Molecular Weight 335.93 g/mol

Table 2: NMR Spectroscopic Data for 2,3-Diiodothiophene

Nucleus Chemical Shift (8) ppm Coupling Constant (J) Hz
1H NMR (CDCls) 7.21 (d) 5.7

7.42 (d) 5.7

13C NMR (CDCls) 78.9

97.2

131.2

138.8

Experimental Protocols

A detailed, regioselective synthesis of 2,3-diiodothiophene has been reported in the scientific
literature. The following protocol is adapted from a peer-reviewed journal article.
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Synthesis of 2,3-Diiodothiophene

This synthesis involves the iodination of 3-bromothiophene followed by a halogen dance
reaction and subsequent quenching with iodine.

Materials:

e 3-Bromothiophene

¢ Anhydrous diethyl ether (Et20)

e n-Butyllithium (n-BuLi) in hexanes

e Anhydrous Tetrahydrofuran (THF)

e Lithium diisopropylamide (LDA)

e lodine (I2)

o Saturated aqueous sodium thiosulfate (Na2S20s3) solution
o Saturated aqueous sodium chloride (NaCl) solution (brine)
e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

o Preparation of 3-Thienyllithium: A solution of 3-bromothiophene (1.0 equivalent) in anhydrous
diethyl ether is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). To this
solution, n-butyllithium (1.0 equivalent) is added dropwise, and the mixture is stirred at -78
°C for 30 minutes.

» Halogen Dance Reaction: Anhydrous THF is added, followed by the dropwise addition of a
freshly prepared solution of lithium diisopropylamide (LDA) (1.1 equivalents) in THF at -78
°C. The reaction mixture is then allowed to warm to -20 °C and stirred for 1 hour.

 lodination: The reaction mixture is cooled back down to -78 °C, and a solution of iodine (2.2
equivalents) in anhydrous THF is added dropwise. The mixture is stirred at -78 °C for 1 hour.
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» Work-up: The reaction is quenched by the addition of a saturated aqueous solution of
sodium thiosulfate. The mixture is allowed to warm to room temperature and extracted with
diethyl ether. The combined organic layers are washed with saturated aqueous sodium
thiosulfate solution and brine, then dried over anhydrous magnesium sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by column chromatography on silica gel (eluting with hexanes) to afford 2,3-
diiodothiophene as a colorless oil.

Potential Applications in Research and Drug
Development

While specific applications of 2,3-diiodothiophene in drug discovery are not extensively
documented, its structure as a di-iodinated thiophene suggests significant potential for its use
as a versatile building block in medicinal chemistry. The two iodine atoms at adjacent positions
offer opportunities for selective functionalization through various cross-coupling reactions.

« Palladium-Catalyzed Cross-Coupling Reactions: The differential reactivity of the iodine
atoms at the 2- and 3-positions could be exploited for sequential, regioselective cross-
coupling reactions such as Suzuki, Stille, and Sonogashira couplings. This would allow for
the controlled introduction of different aryl, heteroaryl, or alkynyl substituents, enabling the
synthesis of diverse libraries of 2,3-disubstituted thiophenes for biological screening.

» Scaffold for Bioactive Molecules: Thiophene-based compounds are known to interact with a
variety of biological targets. The 2,3-disubstituted thiophene core can serve as a scaffold for
the design of novel kinase inhibitors, receptor antagonists, or enzyme inhibitors. The
substituents at the 2- and 3-positions can be tailored to optimize binding affinity and
selectivity for a specific target.

o Synthesis of Fused Heterocyclic Systems: The adjacent iodine atoms can be utilized in
intramolecular cyclization reactions to construct fused heterocyclic systems containing the
thiophene ring. Such fused systems are
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[https://www.benchchem.com/product/b101709#commercial-availability-and-suppliers-of-2-3-
diiodothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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